Cas no 25679-23-6 (Cholecystokinin Octapeptide (1-4) (sulfated) H-Asp-Tyr(SO3H)-Met-Gly-OH)

• Product Name: Cholecystokinin Octapeptide (1-4) (sulfated) H-Asp-Tyr(SO3H)-Met-Gly-OH
• CAS No: 25679-23-6
• MF: C₂₀H₂₈N₄O₁₁S₂
• MW: 564.58652305603
• CID: 1427056
• Update Time: 2025-05-27

Cholecystokinin Octapeptide (1-4) (sulfated) H-Asp-Tyr(SO3H)-Met-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[N-(N-L-a-aspartyl-L-tyrosyl)-L-methionyl]-, hydrogen sulfate(ester)
• Cholecystokinin Octapeptide (1-4) (sulfated)
• H-ASP-TYR(SO3H)-MET-GLY-OH
• N-[N-(N-L-alpha-Aspartyl-L-tyrosyl)-L-methionyl]glycine hydrogen sulfate (ester)
• ASP-TYR(SO3H)-MET-GLY
• Glycine, N-[N-(N-L-α-aspartyl-L-tyrosyl)-L-methionyl]-, hydrogen sulfate (ester) (8CI,9CI)
• Cholecystokinin octapeptide(1-4)
• Cholecystokinin Octapeptide (1-4) (sulfated) H-Asp-Tyr(SO3H)-Met-Gly-OH

• Inchi： 1S/C20H28N4O11S2/c1-36-7-6-14(19(30)22-10-17(27)28)23-20(31)15(24-18(29)13(21)9-16(25)26)8-11-2-4-12(5-3-11)35-37(32,33)34/h2-5,13-15H,6-10,21H2,1H3,(H,22,30)(H,23,31)(H,24,29)(H,25,26)(H,27,28)(H,32,33,34)/t13-,14-,15-/m0/s1
• InChI Key： JFNVQUAQEBTIEB-KKUMJFAQSA-N
• SMILES： [C@@H](NC(=O)[C@@H](N)CC(=O)O)(C(=O)N[C@@H](CCSC)C(=O)NCC(=O)O)CC1C=CC(OS(=O)(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.516±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

Additional information on Cholecystokinin Octapeptide (1-4) (sulfated) H-Asp-Tyr(SO3H)-Met-Gly-OH

Comprehensive Overview of Cholecystokinin Octapeptide (1-4) (sulfated) (CAS No. 25679-23-6)

Cholecystokinin Octapeptide (1-4) (sulfated), with the CAS number 25679-23-6, is a biologically active fragment of the cholecystokinin (CCK) hormone. This tetrapeptide, with the sequence H-Asp-Tyr(SO3H)-Met-Gly-OH, is widely studied for its role in gastrointestinal and neurological functions. The sulfation of the tyrosine residue (Tyr(SO3H)) is critical for its biological activity, particularly in binding to CCK receptors. Researchers and pharmaceutical developers are increasingly interested in this peptide due to its potential applications in digestive health, appetite regulation, and neuroprotection.

The Cholecystokinin Octapeptide (1-4) (sulfated) is a truncated form of the full-length CCK-8, which is known for its role in stimulating gallbladder contraction and pancreatic enzyme secretion. The sulfated variant exhibits higher affinity for CCK-A receptors, making it a valuable tool in neuroscience research and drug development. Recent studies have explored its potential in modulating anxiety and memory, aligning with growing public interest in mental health and cognitive enhancement. This peptide is also a subject of interest in the field of peptide therapeutics, where its stability and bioavailability are being optimized for clinical use.

In the context of peptide synthesis, Cholecystokinin Octapeptide (1-4) (sulfated) poses unique challenges due to the sulfation modification. Advanced techniques such as solid-phase peptide synthesis (SPPS) and post-translational modifications are employed to ensure high purity and yield. The demand for custom peptides like this one has surged, driven by the rise of personalized medicine and biopharmaceutical innovation. Researchers often search for peptide suppliers and synthesis protocols to facilitate their work, highlighting the importance of reliable sourcing and technical support.

The therapeutic potential of Cholecystokinin Octapeptide (1-4) (sulfated) extends to metabolic disorders and neurodegenerative diseases. For instance, its role in appetite suppression has been investigated for obesity treatment, a topic of significant public health concern. Additionally, its neuroprotective properties are being explored in conditions like Alzheimer's disease and Parkinson's disease, which are frequently searched topics in medical research and patient advocacy communities. These applications underscore the peptide's relevance in both academic research and clinical development.

From a biochemical perspective, the sulfated tyrosine in Cholecystokinin Octapeptide (1-4) (sulfated) enhances its interaction with G-protein-coupled receptors (GPCRs), particularly CCK1R and CCK2R. This specificity makes it a valuable probe for studying receptor signaling pathways and drug-target interactions. The peptide's structure-activity relationship (SAR) is a key focus area for medicinal chemists, who aim to design analogs with improved efficacy and stability. Such efforts are often discussed in scientific forums and peer-reviewed journals, reflecting the peptide's significance in biomedical research.

In summary, Cholecystokinin Octapeptide (1-4) (sulfated) (CAS No. 25679-23-6) is a multifaceted peptide with broad applications in health and disease research. Its unique sulfation and receptor-binding properties make it a standout molecule in peptide science. As interest in peptide-based therapies and neuroendocrine modulation grows, this peptide will likely remain a focal point for innovative research and therapeutic development.